Cas no 62626-92-0 (Dimethyl 2-(pyrrolidin-1-yl)butanedioate)

• Product Name: Dimethyl 2-(pyrrolidin-1-yl)butanedioate
• CAS No: 62626-92-0
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 437440
• Update Time: 2025-05-23

Dimethyl 2-(pyrrolidin-1-yl)butanedioate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 1-pyrrolidinyl-, dimethyl ester
• dimethyl 2-(pyrrolidin-1-yl)butanedioate
• STK739584
• BBL030625
• 2-Pyrrolizinosuccinic acid dimethyl ester
• dimethyl 2-pyrrolidinylbutane-1,4-dioate
• ST50404626
• 2-Pyrrolidin-1-yl-succinic acid dimethyl ester
• 1,4-DIMETHYL 2-(PYRROLIDIN-1-YL)BUTANEDIOATE
• Dimethyl 2-(pyrrolidin-1-yl)butanedioate

• Inchi： 1S/C10H17NO4/c1-14-9(12)7-8(10(13)15-2)11-5-3-4-6-11/h8H,3-7H2,1-2H3
• InChI Key： RJQDWVPQOJAKCQ-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(=O)OC)N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 236
• Topological Polar Surface Area: 55.8

Additional information on Dimethyl 2-(pyrrolidin-1-yl)butanedioate

Dimethyl 2-(pyrrolidin-1-yl)butanedioate: A Comprehensive Overview

Dimethyl 2-(pyrrolidin-1-yl)butanedioate, also known by its CAS number 62626-92-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₁₁H₁₈N₂O₄, is characterized by its unique structure and versatile applications. In this article, we will delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The structure of Dimethyl 2-(pyrrolidin-1-yl)butanedioate comprises a butanedioic acid backbone with two methyl ester groups and a pyrrolidine ring attached at the second carbon atom. The presence of the pyrrolidine ring introduces interesting electronic and steric properties to the molecule, making it suitable for various chemical transformations and applications. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials and pharmaceutical agents.

One of the key aspects of Dimethyl 2-(pyrrolidin-1-yl)butanedioate is its ability to undergo a wide range of chemical reactions due to its functional groups. For instance, the ester groups can be hydrolyzed under specific conditions to yield the corresponding carboxylic acids, which are valuable intermediates in organic synthesis. Additionally, the pyrrolidine ring can participate in various cycloaddition reactions, offering a pathway for constructing complex molecular architectures.

Recent research has focused on leveraging the unique properties of Dimethyl 2-(pyrrolidin-1-yl)butanedioate in drug delivery systems. Scientists have explored its use as a carrier for hydrophobic drugs due to its amphiphilic nature, which allows for efficient encapsulation and controlled release of therapeutic agents. Furthermore, studies have demonstrated its biocompatibility, making it a promising candidate for biomedical applications.

In terms of synthesis, Dimethyl 2-(pyrrolidin-1-yl)butanedioate can be prepared via several routes, including esterification reactions and nucleophilic substitutions. One notable method involves the reaction of pyrrolidine with maleic anhydride followed by methylation to introduce the ester groups. This approach has been optimized in recent years to improve yield and purity, ensuring scalability for industrial applications.

The applications of Dimethyl 2-(pyrrolidin-1-yl)butanedioate extend beyond drug delivery into areas such as polymer chemistry and catalysis. Researchers have utilized this compound as a building block for synthesizing polyesters with tailored properties, including biodegradability and mechanical strength. Moreover, it has been employed as a ligand in organocatalysis, facilitating asymmetric synthesis of chiral molecules with high enantioselectivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Dimethyl 2-(pyrrolidin-1-yl)butanedioate at the molecular level. By employing density functional theory (DFT), scientists have been able to predict reaction pathways and optimize synthetic strategies, leading to more efficient processes.

In conclusion, Dimethyl 2-(pyrrolidin-1-yl)butanedioate (CAS No: 62626-92-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and biomedicine. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.